Cas no 133-99-3 (BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE)

BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE structure

133-99-3 structure

Product Name:BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE

CAS No:133-99-3

Molecular Formula:C₁₂H₂₂O₁₁

Molecular Weight:342.29648

CID:36312

PubChem ID:6255

BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE Properties

Names and Identifiers

- BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE
- BETA-MALTOSE
- CELLOBIOSE, CHEMICALLY SYNTHESIZED
- CELLOBIOSE, D-(+)-(RG)
- 4-beta-D-Glucopyransoyl-D-glucopyranose
- D-cellobiose, pure
- D(+)Cellobiose (1.02352)
- 4-O-?D-Glucopyranosyl-D-glucopyranose
- D-(+)-Cellobiose
- 4-O-beta-Glucopyranosyl-D-glucose
- B-MALTOSE
- β-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE
- (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
- (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-oxane-3,4,5-triol
- (2R,3S,4S,5R,6R)-2-methylol-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-methylol-tetrahydropyran-3-yl]oxy-tetrahydropyran-3,4,5-triol
- beta-maltose
- N9S
- 69-79-4
- 4-O-alpha-D-glucopyranosyl-beta-D-glucopyranose
- .BETA.-MALTOSE
- NCGC00389762-01
- .BETA.-D-MALTOSE
- Finetose F
- Cextromaltose
- Maltose, beta-
- BRD-K74377520-001-01-7
- cellobiose
- beta-D-Maltose
- UNII-R4B6462NGR
- Maltodiose
- D-Maltose
- Glca1-4Glcb
- (2R,3R,4R,5R)-2,3,5,6-Tetrahydroxy-4-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hexanal
- B-D-GLUCOPYRANOSE, 4-O-A-D-GLUCOPYRANOSYL-
- Finetose
- Maltose, pure
- Glcalpha1-4Glcbeta
- Sunmalt
- .BETA.-D-CELLOBIOSE
- BS-10031
- beta-D-Cellobiose
- CCG-231520
- 4-(alpha-D-Glucopyranosido)-alpha-glucopyranose
- Advantose 100
- 133-99-3
- INSULIN, (ARG-INSULIN)
- SUNMALT-S
- 857A38D2-86D7-41F1-BC3C-DADBC19CF9DC
- CHEMBL1908365
- alpha-D-Glcp-(1->4)-beta-D-Glcp
- HMS3264C14
- Maltose HHH
- Sunmalt S
- DTXSID901318570
- .beta.-D-Glucopyranose, 4-O-.alpha.-D-glucopyranosyl-
- CHEBI:18147
- beta-D-glucopyranose, 4-O-alpha-D-glucopyranosyl-
- NS00069769
- Q26914030
- D-Glucose, 4-O-alpha-D-glucopyranosyl- (6CI,9CI)
- MALTOSE .BETA.-ANOMER
- 4-O-alpha-D-Glucopyranosyl-D-glucose
- R4B6462NGR
- Maltose HH
- 4-O-(alpha-D-Glucopyranosyl)-beta-D-glucopyranose
- alpha-D-glucopyranosyl-(1->4)-beta-D-glucopyranose
- SCHEMBL15064
- Maltobiose
- C01971
- Maltose anhydrous
- Malt sugar
- AKOS016008531
- NSC760396
- 120022-04-0
- 2f5t
- NSC-760396
- BioReagent, for molecular biology, ~20% in H2O
- D70315
- Maltroise
- Pharmakon1600-01301024
- maltose
- AI3-09089
- 1wdr
- alpha-D-glucopyranose-(1->4)-beta-D-glucopyranose
- Maltose (8CI)
- 4-O-a-D-Glucopyranosyl-D-glucose
- D-(+)-Maltose
- (2R,3R,4R,5S,6R)-6-(Hydroxymethyl)-5-[(2r,3r,4s,5s,6r)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2,3,4-triol
- (2R,3R,4R,5S,6R)-6-(Hydroxymethyl)-5-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2,3,4-triol
- Maltose beta-anomer
- +Expand
- MDL： MFCD00062317
- InChIKey： GUBGYTABKSRVRQ-QUYVBRFLSA-N
- Inchi： InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11-,12-/m1/s1
- SMILES： C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@H]2[C@@H](CO)O[C@H]([C@@H]([C@H]2O)O)O)O)O)O)O

Computed Properties

Exact Mass: 342.11600
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 4
Monoisotopic Mass: 342.116
Heavy Atom Count: 23
Complexity: 382
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -4.7
Topological Polar Surface Area: 190A^2

Experimental Properties

LogP: -5.39720
PSA: 189.53000
Refractive Index: 1.652
Boiling Point: Decomposes (NIOSH, 2016)
Melting Point: 239 °C
Flash Point: 357.8°C
Color/Form: Colorless crystals or white powder
Density: 1.5

BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci5664-100mg	D-Maltose	133-99-3	98%	100mg	￥441.00	2023-09-10

BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE Synthesis

BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE Related Literature

1. Catalytic oxidation of cellobiose over TiO2 supported gold-based bimetallic nanoparticles

Prince Nana Amaniampong,Xinli Jia,Bo Wang,Samir H. Mushrif,Armando Borgna,Yanhui Yang Catal. Sci. Technol. 2015 5 2393
2. NMR spectroscopic studies of cellobiose solvation in EmimAc aimed to understand the dissolution mechanism of cellulose in ionic liquids

Jinming Zhang,Hao Zhang,Jin Wu,Jun Zhang,Jiasong He,Junfeng Xiang Phys. Chem. Chem. Phys. 2010 12 1941
3. Polyoxometalates as efficient catalysts for transformations of cellulose into platform chemicals

Weiping Deng,Qinghong Zhang,Ye Wang Dalton Trans. 2012 41 9817
4. Statistical thermodynamics unveils the dissolution mechanism of cellobiose

Thomas W. J. Nicol,Noriyuki Isobe,James H. Clark,Seishi Shimizu Phys. Chem. Chem. Phys. 2017 19 23106
5. Detecting low-level flexibility using residual dipolar couplings: a study of the conformation of cellobiose

Nicholle G. A. Bell,Graeme Rigg,Sarah Masters,Juraj Bella,Du?an Uhrín Phys. Chem. Chem. Phys. 2013 15 18223
6. Hydrolysis of cellulose by cellulase-mimetic solid catalyst

Li Shuai,Xuejun Pan Energy Environ. Sci. 2012 5 6889
7. Mechanistic study of cellobiose conversion to 5-hydroxymethylfurfural catalyzed by a Br?nsted acid with counteranions in an aqueous solution

Ting Qi,Zhen-Bing Si,Li-Juan Liu,Hong-Mei Yang,Zhou Huang,Hua-Qing Yang,Chang-Wei Hu Phys. Chem. Chem. Phys. 2020 22 9349
8. Statistical thermodynamics for the unexpectedly large difference between disaccharide stereoisomers in terms of solubility in water

Simon Hikiri,Tomohiko Hayashi,Mitsunori Ikeguchi,Masahiro Kinoshita Phys. Chem. Chem. Phys. 2018 20 23684
9. Minimally invasive monitoring of cellulose degradation by desorption electrospray ionization and laser ablation electrospray ionization mass spectrometry

Catherine H. Stephens,Bindesh Shrestha,Hannah R. Morris,Mark E. Bier,Paul M. Whitmore,Akos Vertes Analyst 2010 135 2434
10. Dissolution of cellulose in ionic liquids: an ab initio molecular dynamics simulation study

Rajdeep Singh Payal,Sundaram Balasubramanian Phys. Chem. Chem. Phys. 2014 16 17458

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Suzhou Senfeida Chemical Co., Ltd

(CAS:133-99-3)BETA-D-GLUCOPYRANOSYL(1-4)-D-GLUCOPYRANOSE

Purity:99.9%

Quantity:200kg

Price($):discuss personally